Cas no 1870347-76-4 (1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine
• CAS No: 1870347-76-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5799711
• PubChem ID: 165853910
• Update Time: 2025-05-26

1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1834304
• 1870347-76-4
• 1-(3-methoxy-4-nitrophenyl)cyclobutan-1-amine
• 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine

• Inchi： 1S/C11H14N2O3/c1-16-10-7-8(11(12)5-2-6-11)3-4-9(10)13(14)15/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： VVTVNWRBHGSAHK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CCC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine

Introduction to 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine (CAS No. 1870347-76-4)

1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine is a specialized organic compound with significant potential in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1870347-76-4, has garnered attention due to its structural complexity and its perceived utility in the development of novel therapeutic agents. The molecule features a cyclobutane ring substituted with an amine group and a phenyl ring bearing both methoxy and nitro functional groups, which contribute to its distinct chemical properties and reactivity.

The structural motif of 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine makes it an intriguing candidate for further investigation in medicinal chemistry. The cyclobutane ring is known for its rigidity, which can influence the binding affinity and selectivity of the compound when interacting with biological targets. Additionally, the presence of the nitro and methoxy groups on the phenyl ring introduces regions of electron density and electronic effects that can modulate the compound's interactions with enzymes and receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies suggest that the electronic distribution around the nitrophenyl moiety could play a crucial role in determining the compound's solubility, metabolic stability, and overall bioavailability. These insights are particularly valuable in the early stages of drug discovery, where optimizing these properties can significantly enhance the likelihood of success in subsequent preclinical and clinical trials.

In the context of current research, 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine has been explored as a potential scaffold for developing new therapeutic agents. The combination of a rigid cyclobutane core with a functionalized phenyl ring offers a versatile platform for structural modifications aimed at improving target engagement. For instance, modifications to the amine group could enhance binding interactions with specific enzymes or receptors, while alterations to the 3-Methoxy-4-nitrophenyl substituent might fine-tune pharmacokinetic profiles.

One particularly promising area of investigation involves the use of this compound as a precursor in synthesizing more complex molecules with enhanced biological activity. The cyclobutane ring provides a stable core that can be further functionalized, while the phenyl ring serves as a handle for linking other pharmacophoric units. Such strategies are increasingly employed in drug discovery pipelines to create hybrid molecules that combine multiple desirable properties.

The role of 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine in addressing unmet medical needs is further underscored by its potential applications in treating various diseases. For example, preliminary computational studies have suggested that derivatives of this compound might exhibit inhibitory activity against certain kinases or other enzymes implicated in cancer progression. While these findings are still under investigation, they highlight the compound's potential as a starting point for developing novel chemotherapeutic agents.

Furthermore, the synthesis of 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine presents an opportunity to explore new synthetic methodologies that could be applied to other structurally related compounds. The development of efficient synthetic routes not only facilitates access to this particular molecule but also contributes to the broader toolkit available for medicinal chemists. Techniques such as transition-metal-catalyzed cross-coupling reactions or directed ortho-metalation strategies could be particularly useful in constructing the desired framework.

The impact of 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine on drug discovery is also influenced by its solubility and metabolic stability. These properties are critical determinants of a drug's efficacy and safety profile. Advances in molecular design have led to strategies for improving solubility while maintaining biological activity, often through modifications that enhance hydrogen bonding or hydrophobic interactions with biological targets. The nitrophenyl moiety, in particular, offers opportunities for such optimizations due to its ability to engage in multiple types of non-covalent interactions.

In conclusion, 1-(3-Methoxy-4-nitrophenyl)cyclobutan-1-amine (CAS No. 1870347-76-4) represents a compelling subject for further research in pharmaceutical chemistry. Its unique structural features and perceived utility make it a valuable scaffold for developing novel therapeutic agents. As computational methods continue to advance, our ability to predict and optimize the properties of such compounds will only improve, paving the way for more effective drugs targeting various diseases.